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Compound of Interest

Compound Name: SAFFRON POWDER

Cat. No.: B576308

For Immediate Publication

[City, State] — [Date] — For researchers, scientists, and drug development professionals,
ensuring the quality and purity of saffron (Crocus sativus L.) powder is paramount for
reproducible and reliable experimental outcomes. This guide provides a comprehensive
comparison of saffron powder quality against the internationally recognized 1SO 3632
standard, detailing the key quality parameters, experimental protocols for their assessment,
and methods for detecting common adulterants.

International Standards for Saffron Quality: The ISO
3632 Benchmark

The primary international standard for saffron quality is ISO 3632, published by the
International Organization for Standardization.[1][2] This standard applies to saffron in both
whole filament and powder form and is divided into two parts: ISO 3632-1, which outlines the
product specifications, and ISO 3632-2, which details the test methods.[2]

The quality of saffron is principally determined by the concentration of three key chemical
compounds:

e Crocin: The primary carotenoid pigment responsible for saffron's characteristic deep red
color.[3][4]

¢ Picrocrocin: A monoterpene glycoside that imparts the distinctively bitter taste.[3][5]
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» Safranal: The main volatile compound responsible for the spice's unique aroma.[3][5]

Based on the spectrophotometric analysis of these three compounds, saffron is classified into
four categories, with Category | representing the highest quality.[5]

Quantitative Comparison of Saffron Quality
Parameters

The following table summarizes the minimum requirements for the different categories of
saffron powder according to the ISO 3632 standard. These values are determined by UV-Vis
spectrophotometry and are expressed as the specific absorbance (E 1% 1cm) of a 1%
agueous solution of saffron.

Minimum Requirement (E

Parameter ISO 3632 Category
1% 1cm)
Coloring Strength (Crocin) I > 190
I 150 - 190
I 110 - 150
v 80 - 110
Flavor Strength (Picrocrocin) I >70
Il 55-70
I 40 - 55
Aroma Strength (Safranal) All Categories 20-50
Moisture & Volatile Content For Powder <10%

Data sourced from multiple references, including ISO 3632 documentation overviews.[3][5]

Comparative Analysis of Saffron from Different Origins

The chemical composition of saffron, and therefore its quality, can vary depending on the
geographical origin due to factors like climate, soil composition, and harvesting and drying
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techniques.[4] The following table presents a summary of reported crocin, picrocrocin, and
safranal content from various saffron-producing countries. It is important to note that these
values can vary significantly within a country based on the specific region and quality grade.

Country of Crocin Content Picrocrocin Safranal

o Reference

Origin (%) Content (%) Content (%)

Iran 2.18 - 6.15 2.18-6.15 - [6]

Spain 0.79-12.94 0.79-12.94 - [6]

India 1.07 - 2.16 1.07 - 2.16 - [6]

Ukraine 18 -33 - 4-17 [7]
Morocco 24 - - [7]

. Higher than
Azerbaijan ) ) - - [819]
Spain & India

Experimental Protocols

Accurate and consistent measurement of saffron's key chemical components is crucial for
guality assessment. The following sections detail the standardized experimental protocols.

ISO 3632 Spectrophotometric Analysis of Crocin,
Picrocrocin, and Safranal

This method forms the basis of the international standard for grading saffron.
Methodology:
e Sample Preparation:
o Accurately weigh approximately 125 mg of the saffron powder sample.
o Transfer the sample to a 250 mL volumetric flask.

o Add approximately 230 mL of distilled or deionized water.
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[e]

Protect the flask from light by wrapping it in aluminum foil.

Place the flask in a cool water bath and stir the solution for 1 hour.

o

[¢]

Bring the solution to a final volume of 250 mL with water and mix thoroughly.

[¢]

Filter the solution through a suitable filter paper.

e Spectrophotometric Measurement:

o Using a UV-Vis spectrophotometer, measure the absorbance of the filtered solution in a 1
cm quartz cuvette.

o Measure the absorbance at the following wavelengths:

s ~440 nm for Crocin (Coloring strength)

= ~257 nm for Picrocrocin (Flavor strength)

» ~330 nm for Safranal (Aroma strength)

o Calculation of Specific Absorbance (E 1% 1cm):

o The specific absorbance for each component is calculated using the following formula: E
1% 1cm = (A x 10000) / (m x (100 - H)) Where:

» A =Absorbance at the specific wavelength

= m = mass of the saffron sample in grams

» H = moisture and volatile matter content in percent

Workflow for ISO 3632 Saffron Quality Analysis
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Caption: Workflow for ISO 3632 Saffron Quality Analysis.

Detection of Common Adulterants

Due to its high market value, saffron powder is susceptible to adulteration. Common
adulterants include synthetic dyes and other plant materials.

High-Performance Liquid Chromatography with a Photodiode Array (HPLC-PDA) detector is a
powerful technique for identifying and quantifying synthetic colorants.

Methodology Outline:

o Extraction: Extract the saffron powder sample with a suitable solvent, such as a mixture of
methanol and an ammonium acetate solution.

o Chromatographic Separation:
o Column: A C18 reverse-phase column is typically used.

o Mobile Phase: A gradient elution with a mixture of acetonitrile and an aqueous buffer (e.g.,
ammonium acetate) is employed.[10][11]

o Flow Rate: A constant flow rate is maintained.
e Detection:

o The PDA detector is set to monitor a specific wavelength for the target dye. For tartrazine,
the detection wavelength is typically around 428 nm.[10][11]
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o The presence of a peak at the characteristic retention time and absorption spectrum of the
tartrazine standard confirms its presence in the sample.

Workflow for HPLC-PDA Detection of Tartrazine in Saffron

Solvent Extraction
(e.g., Methanol/Ammonium Acetate)

'

HPLC Separation
(C18 Column, Gradient Elution)

'

PDA Detection
(A =428 nm)

Click to download full resolution via product page
Caption: HPLC-PDA Workflow for Tartrazine Detection.

Ultra-High-Performance Liquid Chromatography coupled with High-Resolution Tandem Mass
Spectrometry (UHPLC-HRMS/MS) offers high sensitivity and specificity for identifying marker
compounds of botanical adulterants.

Methodology Outline:

o Extraction: Perform an agueous ethanol extraction of the saffron powder sample.
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o Chromatographic Separation:

o Utilize a UHPLC system with a reverse-phase column for rapid and efficient separation of
the complex mixture of compounds in the extract.

e Mass Spectrometric Detection:

o The high-resolution mass spectrometer identifies compounds based on their precise
mass-to-charge ratio (m/z).

o By creating a database of uniqgue marker compounds for common adulterants (e.g.,
specific flavonoids in safflower, curcuminoids in turmeric), the method can detect their
presence even at low concentrations (as low as 1% w/w).[12]

» Data Analysis:

o Multivariate statistical analysis, such as Principal Component Analysis (PCA), can be used
to differentiate authentic saffron from adulterated samples based on their chemical
fingerprints.

Logical Relationship of Saffron Quality Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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